Methyl (4-hydroxy-3-methoxy-5-nitrophenyl)acetate
Overview
Description
“Methyl (4-hydroxy-3-methoxy-5-nitrophenyl)acetate” is a chemical compound with the molecular formula C10H11NO6 . It is also known by other names such as “(4-Hydroxy-3-nitrophényl)acétate de méthyle” in French and “Methyl- (4-hydroxy-3-nitrophenyl)acetat” in German .
Molecular Structure Analysis
The molecular structure of “Methyl (4-hydroxy-3-methoxy-5-nitrophenyl)acetate” consists of a benzene ring substituted with hydroxy, methoxy, nitro groups and an acetic acid methyl ester . The average mass of the molecule is 241.197 Da and the monoisotopic mass is 241.058640 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of “Methyl (4-hydroxy-3-methoxy-5-nitrophenyl)acetate” are not specified in the sources I found. Typically, these properties would include melting point, boiling point, solubility, density, and others. For detailed properties, it’s recommended to refer to a specialized chemical database .Scientific Research Applications
Synthesis of COMT Inhibitors
Methyl (4-hydroxy-3-methoxy-5-nitrophenyl)acetate: is used in the synthesis of Catechol-O-methyltransferase (COMT) inhibitors like entacapone. COMT inhibitors are crucial in the treatment of Parkinson’s disease as they increase the bioavailability of L-DOPA, a key therapeutic agent .
Anti-Tuberculosis Activity
Preliminary studies have shown that compounds synthesized from Methyl (4-hydroxy-3-methoxy-5-nitrophenyl)acetate exhibit in vitro activity against tuberculosis (TB). This opens up potential for developing new anti-TB drugs .
Anti-Dengue Properties
The same preliminary studies indicating anti-TB activity also suggest that these compounds may have effects against the dengue virus. This could lead to novel treatments for dengue fever .
Free Radical Scavenging
Chalcone derivatives prepared using Methyl (4-hydroxy-3-methoxy-5-nitrophenyl)acetate have been evaluated for their free radical scavenging activity. This property is significant for developing antioxidants that can mitigate oxidative stress-related diseases .
Anti-Excitotoxicity
These chalcone derivatives also show promise in suppressing excitotoxicity, which is the pathological process by which neurons are damaged and killed by excessive stimulation by neurotransmitters such as glutamate. This has implications for treating neurodegenerative conditions .
Antiviral Activity Against HSV-1
Indole derivatives synthesized from Methyl (4-hydroxy-3-methoxy-5-nitrophenyl)acetate have shown considerable antiviral activity against Herpes Simplex virus-1 (HSV-1), suggesting potential use in antiviral therapies .
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various proteins and enzymes in the body, influencing their function and leading to various biological effects .
Mode of Action
It is likely that the compound interacts with its targets through a combination of covalent and non-covalent interactions, leading to changes in the targets’ function .
Biochemical Pathways
Similar compounds have been known to influence a variety of biochemical pathways, including those involved in inflammation, pain perception, and cellular growth .
Result of Action
Similar compounds have been known to exert a variety of effects at the molecular and cellular level, including modulation of enzyme activity, alteration of cell signaling pathways, and changes in gene expression .
Action Environment
The action, efficacy, and stability of Methyl (4-hydroxy-3-methoxy-5-nitrophenyl)acetate can be influenced by various environmental factors. These may include the pH and temperature of the biological environment, the presence of other molecules that can interact with the compound, and the specific characteristics of the target cells or tissues .
Safety and Hazards
The safety and hazards of “Methyl (4-hydroxy-3-methoxy-5-nitrophenyl)acetate” are not specified in the sources I found. It’s important to handle all chemicals with appropriate safety precautions. For detailed safety information, it’s recommended to refer to the compound’s Material Safety Data Sheet (MSDS) .
Future Directions
properties
IUPAC Name |
methyl 2-(4-hydroxy-3-methoxy-5-nitrophenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO6/c1-16-8-4-6(5-9(12)17-2)3-7(10(8)13)11(14)15/h3-4,13H,5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFFAVWPYHIIMBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1O)[N+](=O)[O-])CC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(4-hydroxy-3-methoxy-5-nitrophenyl)acetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2-Dibenzo[b,d]furan-2-yl-1-methylethyl)amine hydrochloride](/img/structure/B1454910.png)
![[2-(2,5-Dichlorophenoxy)ethyl]amine hydrochloride](/img/structure/B1454911.png)
![N-[3-(hydroxymethyl)phenyl]-3-(3-methoxyphenyl)propanamide](/img/structure/B1454916.png)
![5-[4-(Cyclopentyloxy)phenyl]-1,3,4-oxadiazol-2-amine](/img/structure/B1454919.png)